Cas no 2172387-00-5 (tert-butyl N-(4-sulfanylpentyl)carbamate)

Tert-butyl N-(4-sulfanylpentyl)carbamate is a protected thiol-containing carbamate compound, commonly employed in organic synthesis and pharmaceutical applications. Its key advantages include the tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The free thiol (-SH) functionality enables conjugation or further derivatization, making it valuable for peptide synthesis, bioconjugation, and ligand design. The compound’s structure balances reactivity and shelf stability, facilitating controlled modifications in complex molecular frameworks. It is particularly useful in medicinal chemistry for introducing sulfhydryl groups into target molecules with high precision. Proper handling under inert conditions is recommended to preserve its reactivity.
tert-butyl N-(4-sulfanylpentyl)carbamate structure
2172387-00-5 structure
Product Name:tert-butyl N-(4-sulfanylpentyl)carbamate
CAS No:2172387-00-5
MF:C10H21NO2S
MW:219.344241857529
CID:6183058
PubChem ID:165506723
Update Time:2025-06-14

tert-butyl N-(4-sulfanylpentyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(4-sulfanylpentyl)carbamate
    • 2172387-00-5
    • EN300-1289254
    • Inchi: 1S/C10H21NO2S/c1-8(14)6-5-7-11-9(12)13-10(2,3)4/h8,14H,5-7H2,1-4H3,(H,11,12)
    • InChI Key: YRLMSHIRMDRANV-UHFFFAOYSA-N
    • SMILES: SC(C)CCCNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 219.12930009g/mol
  • Monoisotopic Mass: 219.12930009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.3Ų

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tert-butyl N-(4-sulfanylpentyl)carbamate Related Literature

Additional information on tert-butyl N-(4-sulfanylpentyl)carbamate

Recent Advances in the Study of tert-Butyl N-(4-Sulfanylpentyl)carbamate (CAS: 2172387-00-5)

The compound tert-butyl N-(4-sulfanylpentyl)carbamate (CAS: 2172387-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and carbamate functional groups, has shown promising potential in various applications, including drug development, proteomics, and targeted therapy. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a versatile building block in medicinal chemistry.

One of the key areas of interest is the role of tert-butyl N-(4-sulfanylpentyl)carbamate in the development of covalent inhibitors. The sulfanyl group (-SH) in the molecule allows for selective modification of cysteine residues in proteins, making it a valuable tool for designing targeted therapies. Recent research published in the Journal of Medicinal Chemistry highlights its application in the development of irreversible inhibitors for enzymes involved in cancer progression, such as kinases and proteases. The study demonstrated that the compound's ability to form stable thioether bonds with target proteins enhances the efficacy and specificity of the inhibitors.

Another significant advancement is the optimization of synthetic routes for tert-butyl N-(4-sulfanylpentyl)carbamate. A 2023 study in Organic Letters detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This development is particularly important for industrial applications, where large-scale production of high-purity intermediates is critical. The study also explored the compound's stability under various conditions, providing valuable data for its storage and handling in laboratory and manufacturing settings.

In addition to its applications in drug development, tert-butyl N-(4-sulfanylpentyl)carbamate has been investigated for its potential in bioconjugation strategies. Researchers have utilized its sulfanyl group to create stable linkages with biomolecules, enabling the development of advanced diagnostic tools and targeted drug delivery systems. A recent publication in Bioconjugate Chemistry showcased its use in the site-specific modification of antibodies, which could lead to more effective and safer therapeutic agents.

Despite these promising developments, challenges remain in the widespread adoption of tert-butyl N-(4-sulfanylpentyl)carbamate. Issues such as potential off-target effects and the need for further pharmacokinetic studies must be addressed to fully realize its therapeutic potential. However, the growing body of research underscores its importance as a versatile and valuable compound in the chemical biology and pharmaceutical fields. Future studies are expected to explore its applications in emerging areas such as precision medicine and nanotechnology, further expanding its impact on the industry.

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